Cas no 1261967-18-3 (5-(2,4-Dimethylphenyl)-2-methoxyphenol)

• Product Name: 5-(2,4-Dimethylphenyl)-2-methoxyphenol
• CAS No: 1261967-18-3
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• MDL: MFCD18315006
• CID: 2766546
• PubChem ID: 53220750
• Update Time: 2025-11-01

5-(2,4-Dimethylphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dimethylphenyl)-2-methoxyphenol, 95%
• MFCD18315006
• DTXSID40685456
• 1261967-18-3
• 5-(2,4-DIMETHYLPHENYL)-2-METHOXYPHENOL
• 4-Methoxy-2',4'-dimethyl[1,1'-biphenyl]-3-ol
• 5-(2,4-Dimethylphenyl)-2-methoxyphenol

• MDL： MFCD18315006
• Inchi： 1S/C15H16O2/c1-10-4-6-13(11(2)8-10)12-5-7-15(17-3)14(16)9-12/h4-9,16H,1-3H3
• InChI Key： UIUTZZOUOBEUPI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 228.115029749Da
• Monoisotopic Mass: 228.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-(2,4-Dimethylphenyl)-2-methoxyphenol

Comprehensive Overview of 5-(2,4-Dimethylphenyl)-2-methoxyphenol (CAS No. 1261967-18-3): Properties, Applications, and Industry Insights

5-(2,4-Dimethylphenyl)-2-methoxyphenol (CAS No. 1261967-18-3) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural properties. This phenolic derivative, featuring a methoxy group and dimethylphenyl substitution, exhibits potential as an intermediate in synthesizing bioactive molecules. Its molecular formula, C₁₅H₁₆O₂, and moderate lipophilicity make it a candidate for drug discovery, particularly in targeting oxidative stress-related pathways.

Recent studies highlight the compound’s relevance in antioxidant applications, aligning with the growing demand for natural and synthetic antioxidants in cosmetics and nutraceuticals. Researchers are investigating its radical-scavenging capabilities, comparing its efficacy to established compounds like butylated hydroxytoluene (BHT). This positions 5-(2,4-Dimethylphenyl)-2-methoxyphenol as a potential alternative in preservative formulations, addressing consumer concerns about synthetic additives.

From a synthetic chemistry perspective, the CAS No. 1261967-18-3 compound offers versatility. Its methoxyphenol core allows for further functionalization, enabling modifications to enhance solubility or biological activity. Industry patents suggest its utility in agrochemicals, particularly as a precursor for crop protection agents, reflecting the shift toward sustainable pest management solutions.

Analytical characterization of 5-(2,4-Dimethylphenyl)-2-methoxyphenol typically involves HPLC and GC-MS, with a melting point range of 85–90°C. Stability studies under varying pH and temperature conditions are critical for its formulation in consumer products. Regulatory agencies require thorough toxicological profiling, and current data indicate low acute toxicity, supporting its safe handling in industrial settings.

The compound’s nomenclature often leads to search queries like "5-(2,4-Dimethylphenyl)-2-methoxyphenol synthesis" or "CAS 1261967-18-3 suppliers", reflecting market interest. Suppliers frequently list it under fine chemical catalogs, with purity grades exceeding 97%. Pricing trends correlate with demand in Asia-Pacific research hubs, where antioxidant and pharmaceutical R&D investments are surging.

Environmental considerations are paramount. 5-(2,4-Dimethylphenyl)-2-methoxyphenol’s biodegradability and ecotoxicology profile are under evaluation, as industries prioritize green chemistry principles. Computational modeling predicts moderate persistence in water, necessitating further empirical validation to meet REACH and EPA guidelines.

In conclusion, CAS No. 1261967-18-3 represents a promising scaffold in medicinal and material sciences. Its dual functionality as a potential antioxidant and synthetic building block underscores its commercial viability. Future research may explore its role in polymer stabilization or as a ligand in catalytic systems, expanding its industrial footprint.